Cas no 140692-98-4 (3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)-)

3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)-, is a heterocyclic organic compound featuring a pyridine core substituted with a chloro group at the 6-position and a 3-fluorophenyl moiety at the 2-position, along with a nitrile functional group. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro and nitrile) and aromatic (fluorophenyl) groups enhances its utility in cross-coupling reactions and as a building block for bioactive molecules. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of kinase inhibitors and other therapeutic agents.

3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)- structure

140692-98-4 structure

Product Name:3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)-

CAS No:140692-98-4

MF:C₁₂H₆ClFN₂

MW:232.64084482193

CID:1296039

PubChem ID:21686999

Update Time:2025-06-09

3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)-
- SCHEMBL9849412
- 6-CHLORO-2-(3-FLUOROPHENYL)PYRIDINE-3-CARBONITRILE
- 140692-98-4
- 6-Chloro-2-(3-fluorophenyl)nicotinonitrile
- Inchi： 1S/C12H6ClFN2/c13-11-5-4-9(7-15)12(16-11)8-2-1-3-10(14)6-8/h1-6H
- InChI Key： LCNJTWANNRXMTL-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C#N)C(C2C=CC=C(C=2)F)=N1

Computed Properties

Exact Mass: 232.02048
Monoisotopic Mass: 232.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.7A^2
XLogP3: 3.3

Experimental Properties

PSA: 36.68

3-Pyridinecarbonitrile, 6-chloro-2-(3-fluorophenyl)- Pricemore >>

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Alichem	A019121496-1g	6-Chloro-2-(3-fluorophenyl)nicotinonitrile	140692-98-4	95%	1g	679.14 USD	2021-06-16
Chemenu	CM177896-1g	6-chloro-2-(3-fluorophenyl)nicotinonitrile	140692-98-4	95%	1g	$805	2021-08-05
Chemenu	CM177896-1g	6-chloro-2-(3-fluorophenyl)nicotinonitrile	140692-98-4	95%	1g	$679	2022-06-13